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Compound of Interest

Compound Name:
Methyl 2-phenylthiazole-5-

carboxylate

Cat. No.: B178707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-phenylthiazole-5-
carboxylate, a molecule of interest in medicinal chemistry and materials science. Due to the

limited availability of direct experimental data for this specific compound in public databases,

this guide also furnishes predicted spectral data and a detailed, plausible experimental protocol

for its synthesis based on established chemical principles and data from closely related

analogues.

Compound Identification
While a specific CAS Registry Number for Methyl 2-phenylthiazole-5-carboxylate is not

readily found in major chemical databases, its precursor, 2-phenyl-1,3-thiazole-5-carboxylic

acid, is well-documented. It is reasonable to assume that the target compound may be a novel

or less-common derivative.

Table 1: Identification of 2-phenyl-1,3-thiazole-5-carboxylic acid (Precursor)
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Identifier Value

Chemical Name 2-phenyl-1,3-thiazole-5-carboxylic acid

CAS Number 10058-38-5, 7113-10-2[1][2][3][4]

Molecular Formula C₁₀H₇NO₂S[2]

Molecular Weight 205.23 g/mol [2]

Predicted Spectral and Physicochemical Data
The following tables summarize the predicted spectral and physicochemical properties of

Methyl 2-phenylthiazole-5-carboxylate. These predictions are based on the analysis of its

chemical structure and comparison with spectral data of similar compounds.

Table 2: Predicted Physicochemical Properties of Methyl 2-phenylthiazole-5-carboxylate

Property Predicted Value

Molecular Formula C₁₁H₉NO₂S

Molecular Weight 219.26 g/mol

Appearance White to off-white solid

Table 3: Predicted Spectral Data for Methyl 2-phenylthiazole-5-carboxylate
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¹H NMR (400 MHz, CDCl₃) ¹³C NMR (100 MHz, CDCl₃) Mass Spectrometry (EI)

Chemical Shift (δ, ppm) Chemical Shift (δ, ppm) m/z (Relative Intensity)

~8.3 (s, 1H, H-4) ~162.0 (C=O) 219 (M⁺)

~7.9-7.8 (m, 2H, Ar-H) ~168.0 (C-2) 188 ([M-OCH₃]⁺)

~7.5-7.4 (m, 3H, Ar-H) ~145.0 (C-5) 160 ([M-COOCH₃]⁺)

~3.9 (s, 3H, OCH₃) ~133.0 (Ar-C) 116

~131.0 (Ar-CH) 104

~129.0 (Ar-CH) 77

~127.0 (Ar-CH)

~125.0 (C-4)

~52.5 (OCH₃)

Note: Predicted values are estimations and should be confirmed by experimental data.

Experimental Protocols
A plausible and efficient method for the synthesis of Methyl 2-phenylthiazole-5-carboxylate is

the Fischer esterification of its corresponding carboxylic acid precursor.

Synthesis of Methyl 2-phenylthiazole-5-carboxylate via
Fischer Esterification
This protocol details the conversion of a carboxylic acid to its corresponding methyl ester using

methanol in the presence of an acid catalyst.[5][6]

Materials:

2-phenyl-1,3-thiazole-5-carboxylic acid

Methanol (reagent grade, anhydrous)
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Sulfuric acid (concentrated)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Dichloromethane or ethyl acetate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 2-phenyl-1,3-thiazole-5-carboxylic acid (1.0 eq) in methanol (10-20 mL per

gram of carboxylic acid) in a round-bottom flask, slowly add concentrated sulfuric acid (0.1-

0.2 eq) with cooling in an ice bath.

Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

After completion of the reaction (as indicated by TLC), cool the mixture to room temperature

and remove the excess methanol using a rotary evaporator.

Dilute the residue with dichloromethane or ethyl acetate and wash sequentially with water,

saturated sodium bicarbonate solution, and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

The crude Methyl 2-phenylthiazole-5-carboxylate can be purified by recrystallization or

column chromatography on silica gel.

Visualizations
Workflow for Synthesis and Analysis
The following diagram illustrates the proposed workflow for the synthesis of Methyl 2-
phenylthiazole-5-carboxylate and its subsequent spectral analysis.
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Caption: Synthesis and Analysis Workflow.

This guide provides a foundational understanding of Methyl 2-phenylthiazole-5-carboxylate
for research and development purposes. It is important to reiterate that the spectral data

provided is predictive, and experimental validation is crucial for any application. The synthetic

protocol offered is a standard, reliable method for achieving the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b178707?utm_src=pdf-custom-synthesis
https://www.achemblock.com/u141027-2-phenyl-1-3-thiazole-5-carboxylic-acid.html
https://www.achemblock.com/u141027-2-phenyl-1-3-thiazole-5-carboxylic-acid.html
https://www.scbt.com/p/2-phenyl-1-3-thiazole-5-carboxylic-acid-7113-10-2
https://www.bldpharm.com/products/10058-38-5.html
https://m.chemicalbook.com/SpectrumEN_64399-23-1_HNMR.htm
https://m.chemicalbook.com/SpectrumEN_64399-23-1_HNMR.htm
https://www.masterorganicchemistry.com/reaction-guide/conversion-of-carboxylic-acids-to-esters-using-acid-and-alcohols-fischer-esterification/
https://commonorganicchemistry.com/Rxn_Pages/Acid_to_Ester/Acid_to_Ester_Index.htm
https://www.benchchem.com/product/b178707#methyl-2-phenylthiazole-5-carboxylate-cas-number-and-spectral-data
https://www.benchchem.com/product/b178707#methyl-2-phenylthiazole-5-carboxylate-cas-number-and-spectral-data
https://www.benchchem.com/product/b178707#methyl-2-phenylthiazole-5-carboxylate-cas-number-and-spectral-data
https://www.benchchem.com/product/b178707#methyl-2-phenylthiazole-5-carboxylate-cas-number-and-spectral-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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